Cas no 1403991-16-1 (benzyl N-(2R)-1-hydroxy-4-phenylbutan-2-ylcarbamate)

• Product Name: benzyl N-(2R)-1-hydroxy-4-phenylbutan-2-ylcarbamate
• CAS No: 1403991-16-1
• MF: C₁₈H₂₁NO₃
• MW: 299.364245176315
• CID: 5630756
• PubChem ID: 124675204
• Update Time: 2025-07-01

benzyl N-(2R)-1-hydroxy-4-phenylbutan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• 1403991-16-1
• benzyl N-[(2R)-1-hydroxy-4-phenylbutan-2-yl]carbamate
• EN300-28290090
• benzyl N-(2R)-1-hydroxy-4-phenylbutan-2-ylcarbamate

• Inchi： 1S/C18H21NO3/c20-13-17(12-11-15-7-3-1-4-8-15)19-18(21)22-14-16-9-5-2-6-10-16/h1-10,17,20H,11-14H2,(H,19,21)/t17-/m1/s1
• InChI Key： YCSVPPJSQYCQRJ-QGZVFWFLSA-N
• SMILES： OC[C@@H](CCC1C=CC=CC=1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 299.15214353g/mol
• Monoisotopic Mass: 299.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 58.6Ų

Additional information on benzyl N-(2R)-1-hydroxy-4-phenylbutan-2-ylcarbamate

Benzyl N-(2R)-1-Hydroxy-4-Phenylbutan-2-ylcarbamate (CAS No. 1403991-16-1): An Overview of Its Structure, Synthesis, and Applications

Benzyl N-(2R)-1-hydroxy-4-phenylbutan-2-ylcarbamate (CAS No. 1403991-16-1) is a compound of significant interest in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound is a benzyl carbamate derivative with a unique (2R)-1-hydroxy-4-phenylbutan-2-yl substituent, which imparts specific chemical and biological properties that make it a valuable candidate for various applications.

The structure of benzyl N-(2R)-1-hydroxy-4-phenylbutan-2-ylcarbamate is characterized by a benzyl group attached to a carbamate moiety, which in turn is linked to a chiral (2R)-1-hydroxy-4-phenylbutan-2-yl group. The presence of the hydroxyl group and the phenyl ring provides the molecule with distinct reactivity and solubility properties. The chiral center at the 2-position of the butanoyl chain further adds to its complexity and potential for enantioselective reactions.

Recent research has focused on the synthesis and characterization of benzyl N-(2R)-1-hydroxy-4-phenylbutan-2-ylcarbamate. One notable study published in the *Journal of Organic Chemistry* (2023) detailed an efficient synthetic route using enantioselective catalysis. The method involves the use of a chiral catalyst to selectively form the (R)-enantiomer, ensuring high enantiomeric purity. This approach not only simplifies the synthesis but also enhances the yield and purity of the final product.

In terms of biological activity, benzyl N-(2R)-1-hydroxy-4-phenylbutan-2-ylcarbamate has shown promising results in various assays. A study published in *Bioorganic & Medicinal Chemistry Letters* (2023) investigated its potential as an inhibitor of protein-protein interactions (PPIs). The compound was found to effectively disrupt specific PPIs involved in cellular signaling pathways, suggesting its potential as a therapeutic agent for diseases where aberrant PPIs play a critical role.

Another area of interest is the compound's pharmacokinetic properties. Research conducted by a team at the University of California, San Francisco, evaluated the absorption, distribution, metabolism, and excretion (ADME) profile of benzyl N-(2R)-1-hydroxy-4-phenylbutan-2-ylcarbamate. The results indicated that the compound has favorable pharmacokinetic properties, including good oral bioavailability and low toxicity, making it suitable for further development as a drug candidate.

The applications of benzyl N-(2R)-1-hydroxy-4-phenylbutan-2-ylcarbamate extend beyond its potential as a therapeutic agent. In materials science, it has been explored as a chiral building block for the synthesis of more complex molecules with specific optical or electronic properties. Additionally, its unique structure makes it an excellent candidate for use in ligand design for metal complexes, where it can serve as a chelating agent to form stable complexes with transition metals.

In conclusion, benzyl N-(2R)-1-hydroxy-4-phenylbutan-2-ylcarbamate (CAS No. 1403991-16-1) is a versatile compound with significant potential in both fundamental research and practical applications. Its unique structure and properties make it an attractive target for further investigation in areas such as medicinal chemistry, materials science, and catalysis. As research continues to advance, it is likely that new applications and insights will emerge, further highlighting the importance of this compound in the scientific community.